Cas no 7651-64-1 (S-(2-Cyanoethyl) methanesulfonothioate)

• Product Name: S-(2-Cyanoethyl) methanesulfonothioate
• CAS No: 7651-64-1
• MF: C₄H₇NO₂S₂
• MW: 165.2339
• CID: 4656090
• Update Time: 2025-05-30

S-(2-Cyanoethyl) methanesulfonothioate Chemical and Physical Properties

Names and Identifiers

• S-(2-cyanoethyl) methanesulfonothioate
• FCH2336677
• AM806671
• S-(2-Cyanoethyl) methanesulfonothioate

• Inchi： 1S/C4H7NO2S2/c1-9(6,7)8-4-2-3-5/h2,4H2,1H3
• InChI Key： QKYDNNUYKDDIFF-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(=O)(=O)SC([H])([H])C([H])([H])C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 91.6

Additional information on S-(2-Cyanoethyl) methanesulfonothioate

S-(2-Cyanoethyl) Methanesulfonothioate: A Comprehensive Overview

S-(2-Cyanoethyl) methanesulfonothioate, also known by its CAS number 7651-64-1, is a compound of significant interest in the fields of organic chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines a methanesulfonothioate group with a cyanoethyl substituent. The methanesulfonothioate group is a sulfur-containing functional group that plays a crucial role in various chemical reactions, particularly in the synthesis of bioactive molecules and agrochemicals.

The cyanoethyl substituent in S-(2-cyanoethyl) methanesulfonothioate adds another layer of complexity to the molecule, enhancing its reactivity and versatility. Recent studies have shown that this compound exhibits potential as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block in organic synthesis.

One of the most notable applications of S-(2-cyanoethyl) methanesulfonothioate is in the development of thioester-based herbicides. These herbicides work by inhibiting key enzymes involved in lipid biosynthesis, making them highly effective against a wide range of weeds. The compound's role in this context has been extensively studied, with researchers focusing on its stability under various environmental conditions and its selectivity towards specific plant species.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of S-(2-cyanoethyl) methanesulfonothioate. Quantum mechanical calculations have revealed that the cyano group exerts an electron-withdrawing effect, which significantly influences the electronic properties of the molecule. This understanding has paved the way for more precise predictions of its reactivity in different chemical environments.

In addition to its agricultural applications, S-(2-cyanoethyl) methanesulfonothioate has shown promise in medicinal chemistry. Its ability to act as a leaving group in substitution reactions makes it a valuable intermediate in the synthesis of various pharmaceutical agents. Researchers are currently exploring its potential as a precursor for drugs targeting specific biological pathways, such as those involved in inflammation and cancer.

The synthesis of S-(2-cyanoethyl) methanesulfonothioate involves a multi-step process that typically begins with the preparation of methanesulfonic acid derivatives. The introduction of the cyanoethyl group is achieved through nucleophilic substitution reactions, often utilizing alkylating agents such as 2-cyanoethyl halides. The optimization of reaction conditions, including temperature and solvent selection, has been a focus of recent studies to improve yield and purity.

Environmental considerations are also playing an increasingly important role in the study of S-(2-cyanoethyl) methanesulfonothioate. Researchers are investigating its biodegradation pathways to ensure that its use does not pose significant risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment.

In conclusion, S-(2-cyanoethyl) methanesulfonothioate (CAS No. 7651-64-1) is a versatile compound with applications spanning agriculture, pharmaceuticals, and organic synthesis. Its unique chemical properties and reactivity make it an invaluable tool for chemists and researchers across various disciplines. As ongoing studies continue to uncover new insights into its structure, function, and applications, this compound is poised to play an even greater role in advancing modern chemistry.